Cas no 115220-11-6 (Tianeptine Metabolite MC5 Sodium Salt)

• Product Name: Tianeptine Metabolite MC5 Sodium Salt
• CAS No: 115220-11-6
• MF: C₁₉H₂₀ClN₂NaO₄S
• MW: 430.880873680115
• CID: 824317
• Update Time: 2025-10-05

Tianeptine Metabolite MC5 Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Tianeptine Metabolite MC5 Sodium Salt
• Tianeptine Metabolit
• sodium,5-[(3-chloro-6-methyl-5,5-dioxo-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]pentanoate
• Tianeptine MC5 (pentanoic acid Metabolite)
• 7-[(3-Chloro-6,11-dihydro-6-Methyl-dibenzo[c,f][1,2]thiazepin-11-yl)aMino]pentanoic Acid S,S-Dioxide SodiuM Salt

• Inchi： 1S/C19H21ClN2O4S.Na/c1-22-16-7-3-2-6-14(16)19(21-11-5-4-8-18(23)24)15-10-9-13(20)12-17(15)27(22,25)26;/h2-3,6-7,9-10,12,19,21H,4-5,8,11H2,1H3,(H,23,24);/q;+1/p-1
• InChI Key： GBYSEZGRQUELJJ-UHFFFAOYSA-M
• SMILES： ClC1C=CC2=C(C=1)S(N(C)C1C=CC=CC=1C2NCCCCC(=O)[O-])(=O)=O.[Na+]

Computed Properties

• Exact Mass: 430.07300

Experimental Properties

• Melting Point: 138-140?C
• PSA: 97.92000
• LogP: 3.61440

Additional information on Tianeptine Metabolite MC5 Sodium Salt

Comprehensive Analysis of Tianeptine Metabolite MC5 Sodium Salt (CAS No. 115220-11-6): Properties, Applications, and Research Insights

Tianeptine Metabolite MC5 Sodium Salt (CAS No. 115220-11-6) is a biologically active derivative of the well-known compound Tianeptine, which has garnered significant attention in neuroscience and pharmaceutical research. This metabolite plays a critical role in understanding the pharmacokinetics and pharmacodynamics of its parent molecule. Researchers and clinicians are increasingly interested in MC5 Sodium Salt due to its potential implications in mood regulation and neuroplasticity, topics currently dominating discussions in mental health and cognitive science.

The chemical structure of Tianeptine Metabolite MC5 Sodium Salt (CAS No. 115220-11-6) features a sodium-bound carboxylate group, enhancing its solubility and bioavailability. This property makes it particularly valuable for in vitro and in vivo studies, where precise dosing and efficient absorption are paramount. Recent studies have explored its interaction with glutamate receptors, a hot topic in neurodegenerative disease research, aligning with growing public interest in brain health optimization and neuroprotection.

One of the most searched questions in academic circles revolves around the metabolic pathways of Tianeptine and its derivatives. Here, MC5 Sodium Salt serves as a key intermediate, offering insights into hepatic processing and blood-brain barrier penetration. Its detection in bioanalytical assays is frequently discussed in forums focusing on precision medicine and personalized therapeutics, reflecting modern healthcare trends.

From a technical standpoint, CAS No. 115220-11-6 is characterized by high purity standards (>98%), as confirmed by HPLC and mass spectrometry. These quality control measures address another frequent query among researchers: how to verify compound authenticity in pharmacological studies. The salt form also ensures stability under various storage conditions, a practical concern for laboratories managing compound libraries.

Emerging applications of Tianeptine Metabolite MC5 Sodium Salt extend to translational research, particularly in animal models studying stress-related behaviors. This aligns with the surge in public searches for non-opioid alternatives in pain management and novel antidepressants. However, rigorous clinical trials are still needed to validate these preliminary findings, a nuance often overlooked in popular science discussions.

The synthesis of MC5 Sodium Salt involves carefully controlled ester hydrolysis followed by salt formation, a process detailed in several patent applications. Intellectual property surrounding this compound reflects the competitive landscape of CNS drug development, a sector experiencing exponential growth. Analytical chemists frequently search for spectral data (NMR, IR) of this metabolite to support structural elucidation workflows.

Environmental and safety profiles of CAS No. 115220-11-6 comply with REACH and OSHA standards, addressing another common concern among laboratory personnel. Proper handling procedures emphasize PPE usage and ventilation requirements, topics frequently appearing in workplace safety training modules. The compound's ecotoxicological data remains an active area of investigation as sustainability becomes integral to pharmaceutical manufacturing.

In the context of drug discovery, Tianeptine Metabolite MC5 Sodium Salt serves as a valuable reference standard for LC-MS method development. Laboratories specializing in forensic toxicology often inquire about its retention times and fragmentation patterns, crucial for accurate substance identification. These technical details support the growing field of medicinal chemistry education, where case studies using such metabolites enhance student learning.

Future research directions for CAS No. 115220-11-6 may explore its potential as a biomarker for treatment adherence or metabolic phenotyping. This prospect connects with the rising demand for digital health solutions and therapeutic drug monitoring technologies. As analytical techniques advance, particularly in high-resolution mass spectrometry, the characterization of minor metabolites like MC5 will become increasingly precise.

The commercial availability of Tianeptine Metabolite MC5 Sodium Salt through specialized chemical suppliers facilitates global research collaboration. Procurement specialists often search for batch-specific certificates and stability studies, underscoring the importance of documentation in research reproducibility. Current market trends show growing demand for well-characterized metabolites to support regulatory submissions and IND applications.